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Compound of Interest |

\

Compound Name: 4-Chloro-3'-nitrobenzophenone

CAS No.: 62810-38-2

Cat. No.: B1606137

Executive Summary & Scientific Context

4-Chloro-3'-nitrobenzophenone (CAS: 56107-02-9) is a functionalized benzophenone

derivative frequently used as a photo-initiator intermediate or a building block in pharmaceutical

synthesis.

From a disposal perspective, this compound presents a dual-hazard profile:

Halogenated Content: The chlorine atom at the 4-position mandates that this waste be
segregated from non-halogenated organics. Failure to do so contaminates bulk waste
streams, preventing fuel-blending disposal and requiring costly high-temperature incineration
to prevent dioxin formation.

Nitro-Aromatic Functionality: The 3'-nitro group introduces thermal sensitivity. While stable
under standard conditions, it poses a risk of runaway exothermic decomposition if
inadvertently mixed with strong reducing agents (e.g., hydrides, active metals) or strong
bases in a waste container.

This guide outlines a self-validating workflow to ensure compliance with RCRA standards and

laboratory safety best practices.

Hazard Profile & PPE Requirements
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Before initiating disposal, verify the material's state. The following data summarizes the primary
hazards associated with the pure solid.

Parameter Specification Operational Implication

Use for waste manifesting.[1]

[2](3]

CAS Number 56107-02-9

Dust explosion risk if
] ) aerosolized; requires
Physical State Solid (Yellow/Orange Powder) ) ) )
respiratory protection during

transfer.

Skin Irrit. 2 (H315), Eye Irrit.[4] Standard irritant protocols
2A (H319), STOT SE 3 (H335)  apply.

GHS Classification

) CRITICAL: Do not commingle
_ o Incompatible: Strong bases, _ ,
Chemical Compatibility with hydride wastes (e.g.,

Strong reducing agents ]
LiAIH4, NaBH4).

Non-listed (typically); Treat as Halogenated Organic
RCRA Status o
Characteristic Waste Waste.

Mandatory PPE (Personal Protective Equipment)

Nitrile Gloves: Double-gloving recommended if handling solutions.

Safety Goggles: Tightly fitting side shields.

Lab Coat: Flame-resistant (Nomex/cotton blend) preferred due to organic solvent context.

Respiratory: Use a fume hood. If handling bulk powder (>100g) outside a hood, an N95 or
P100 respirator is required.

Pre-Disposal Validation (The "Gatekeeper" Step)

To ensure the safety of the waste stream, perform this Self-Validating Check before adding the
chemical to any waste container.

e pH Check: If the material is in solution, verify pH is between 4 and 10.
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o Why? Acidic/Basic waste streams can catalyze hydrolysis or degradation of the nitro
group, pressurizing the drum.

o Oxidizer/Reducer Screen: Confirm the receiving waste container does not contain metal
hydrides or strong oxidizers (peroxides).

o Why? Nitro compounds can act as oxidizers in the presence of strong reducers, leading to
rapid energy release.

Disposal Workflow Visualization

The following diagram illustrates the decision logic for disposing of 4-Chloro-3'-
nitrobenzophenone.
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. Non-Halogenated Stream
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'

Check Solvent Type

y

Double Bag in Polyethylene If solvent is Halogenated \Even if solvent is Non-Halo
Label: 'Toxic Solid - Halogenated' OR >1% Halogen content (Compound adds Cl)

Halogenated Waste Stream
(Contains DCM, Chloroform, etc.)

Solid Waste Pail
(Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated nitro-aromatic waste. Note that because
the compound itself contains chlorine, it renders any solution "Halogenated" for disposal
purposes.

Step-by-Step Operational Procedures
Scenario A: Disposal of Pure Solid (Reagent/Old Stock)

Objective: Dispose of expired or excess solid 4-Chloro-3'-nitrobenzophenone.
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o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste pail.

e Primary Containment: Do not pour loose powder directly into a large drum.
o Transfer the solid into a clear zip-lock bag or the original container (if compatible).
o Seal the bag/container tightly to prevent dust generation.
o Labeling: Apply a hazardous waste tag.
o Chemical Name: Write "4-Chloro-3'-nitrobenzophenone".
o Constituents: 100%.
o Hazard Checkboxes: Mark "Toxic" and "Irritant".
o Secondary Containment: Place the sealed bag into the lab's Solid Hazardous Waste drum.

o Note: Ensure this drum is destined for incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Dispose of mother liquors or reaction solvents containing the compound.[5]

o Segregation Rule: Because the solute contains Chlorine, the entire solution is technically
classified as halogenated waste.

o Scientific Logic: Even if dissolved in Acetone (non-halogenated), the presence of the
organochloride prevents the waste from being used in standard fuel blending programs. It
must be incinerated at higher temperatures to destroy the C-CI bond safely [1].

e Solvent Compatibility:

o Ensure the solvent is compatible with the waste container (e.g., do not put DCM solutions
in standard LDPE carboys; use HDPE or Glass).
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e Transfer:

o Pour into the Halogenated Organic Waste carboy (typically the "Red Can" or designated
halogenated line).

o Leave 10% headspace in the container to allow for vapor expansion.
e Documentation:
o On the waste log, list "4-Chloro-3'-nitrobenzophenone" as a trace constituent.

o Crucial: Do not simply write "Organic Solvents." List the solute to alert disposal teams to
the presence of nitro-aromatics.

Emergency Procedures
Accidental Spills (Solid)

 Isolate: Evacuate the immediate area of unnecessary personnel.
e PPE: Don N95 mask, goggles, and gloves.

o Cleanup:

o

Do not dry sweep vigorously (generates dust).

[e]

Cover the spill with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical
cleanup.

[e]

Scoop material into a waste bag.

o

Wipe the surface with an acetone-dampened towel, followed by soap and water.
Accidental Spills (Liquid)
» Ventilate: Increase air exchange (open fume hood sashes fully if safe, or open windows).

o Absorb: Use vermiculite, sand, or commercial solvent absorbent pads.
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o Avoid: Do not use sawdust or paper towels for large nitro-aromatic spills if the solvent is
oxidizable, though for this specific compound, standard absorbents are generally safe.

» Disposal: Collect absorbent material as Halogenated Solid Waste.
Storage and Stability
» Conditions: Store in a cool, dry place away from light (benzophenones are photo-active).
» Shelf Life: Re-test purity after 2 years.
e Segregation: Keep separate from:
o Strong Oxidizers (Nitric acid, Peroxides).
o Strong Bases (Sodium Hydroxide, Potassium tert-butoxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
Chloro-3'-nitrobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606137#4-chloro-3-nitrobenzophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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